Cas no 533-74-4 (Dazomet)

• Product Name: Dazomet
• CAS No: 533-74-4
• MF: C₅H₁₀N₂S₂
• MW: 162.276298046112
• CID: 38096
• PubChem ID: 24868897
• Update Time: 2026-05-14

Dazomet Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1,3,5-thiadiazinane-2-thione
• Basamid
• 3,5-Dimethyl-(2H)-tetrahydro-1,3,5-thiadazine-2-thione
• Tiazon
• DMTT
• tetrahydro-3,5-dimethyl-1,3,5-thiadiazine-2-thione
• Dazomet
• Dazomet Solution
• 3,5-dimethyl-tetrahydro-1,3,5-2H-thiadiazine-2-thione
• 3,5-dimethyl-tetrahydro-1,3,5-2H-thiodiazin-2-thione
• 3,5-dimethyl-tetrahydro-1,3,5-t
• 3,5-DIMETHYLTETRAHYDRO-1,3,5-THIADIAZINE-2-THIONE
• 3,5-dimethyl-tetrahydro-2H-1,3,5-thiadiazine-2-thione
• Dimethylformocarbothialdine
• tetra-hydro-3,5-dimethyl-2H-1,3,5-thiadiazine-2-thione
• Thiazone
• 2-Thio-3,5-dimethyl-tetrahydro-1,3,5-thiadiazine
• 3,5-Dimethyl-1,2,3,5-tetrahydro-1,3,5-thiadiazinethione-2

• MDL： MFCD00023809
• Inchi： InChI=1S/C5H10N2S2/c1-6-3-7(2)5(8)9-4-6/h3-4H2,1-2H3
• InChI Key： QAYICIQNSGETAS-UHFFFAOYSA-N
• SMILES： CN1CN(C)C(=S)SC1

Computed Properties

• Exact Mass: 162.02900
• Monoisotopic Mass: 162.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: White acicular crystals
• Density: 1.3
• Melting Point: 104-105 ºC
• Boiling Point: 222.3 °C at 760 mmHg
• Flash Point: Fahrenheit: 312.8 ° f < br / > Celsius: 156 ° C < br / >
• Refractive Index: 1.5005 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 18 ºC
• PSA: 63.87000
• LogP: 0.67250
• Merck: 13,2854
• Solubility: dissolve in water

Dazomet Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319,H410
• Warning Statement： P273,P305+P351+P338,P501
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36-50/53
• Safety Instruction： S15-S22-S24-S60-S61
• RTECS：XI2800000
• Hazardous Material Identification：
• Toxicity：LD50 in rats, mice, guinea pigs, rabbits (g/kg): 0.32-0.62, 0.18, 0.16, 0.12 orally; in rats, rabbits, dogs (g/kg): 0.087, 0.127, 0.047-0.063 i.p.; in rabbits (g/kg): 7.1 dermally (Smyth)
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazinanes